Cas no 1173018-70-6 (4-Bromobenzenamine-1,2,3,4,5,6-13C6)

• Product Name: 4-Bromobenzenamine-1,2,3,4,5,6-13C6
• CAS No: 1173018-70-6
• MF: C₆H₆BrN
• MW: 177.978469371796
• CID: 1058047
• PubChem ID: 71309375
• Update Time: 2025-04-20

4-Bromobenzenamine-1,2,3,4,5,6-13C6 Chemical and Physical Properties

Names and Identifiers

• 4-Bromoaniline-[13C6]
• 4-bromoaniline
• 4-Bromoaniline-13C6, 99 atom % 13C
• 4-bromo(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-amine
• DTXSID90745852
• 1173018-70-6
• 4-Bromobenzenamine-1,2,3,4,5,6-13C6
• 4-Bromo(~13~C_6_)aniline

• Inchi： 1S/C6H6BrN/c7-5-1-3-6(8)4-2-5/h1-4H,8H2/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： WDFQBORIUYODSI-IDEBNGHGSA-N
• SMILES： Br[13C]1[13CH]=[13CH][13C](=[13CH][13CH]=1)N

Computed Properties

• Exact Mass: 176.98849g/mol
• Monoisotopic Mass: 176.98849g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines